Cas no 941986-95-4 (N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)propane-2-sulfonamide)

• Product Name: N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)propane-2-sulfonamide
• CAS No: 941986-95-4
• MF: C₁₅H₂₂N₂O₃S
• MW: 310.411782741547
• CID: 5516966
• Update Time: 2025-06-14

N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)propane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1-propanoyl-3,4-dihydro-2H-quinolin-7-yl)propane-2-sulfonamide
• N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)propane-2-sulfonamide

• Inchi： 1S/C15H22N2O3S/c1-4-15(18)17-9-5-6-12-7-8-13(10-14(12)17)16-21(19,20)11(2)3/h7-8,10-11,16H,4-6,9H2,1-3H3
• InChI Key： RFKYPQOHQZAELZ-UHFFFAOYSA-N
• SMILES： CC(S(NC1=CC2=C(C=C1)CCCN2C(=O)CC)(=O)=O)C

Additional information on N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)propane-2-sulfonamide

Comprehensive Overview of N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)propane-2-sulfonamide (CAS No. 941986-95-4)

N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)propane-2-sulfonamide, identified by its CAS number 941986-95-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule, characterized by its unique tetrahydroquinoline core and sulfonamide functional group, is increasingly studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to its bioactivity and selectivity in targeting specific biological pathways.

The compound's molecular structure combines a propanoyl group attached to a tetrahydroquinoline scaffold, further modified with a propane-2-sulfonamide moiety. This configuration is notable for its potential to interact with enzymes and receptors, making it a candidate for modulating cellular processes. Recent studies have explored its role in inhibiting specific protein-protein interactions, a hot topic in precision medicine and targeted therapy. As the demand for small-molecule inhibitors grows, compounds like N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)propane-2-sulfonamide are being rigorously evaluated for their efficacy and safety profiles.

In the context of drug design, the sulfonamide group in this compound is of particular interest due to its ability to enhance binding affinity and metabolic stability. These properties are critical for developing orally bioavailable drugs, a major focus in modern pharmacology. Additionally, the tetrahydroquinoline framework is known for its presence in several FDA-approved drugs, underscoring the therapeutic potential of this chemical class. Researchers are also investigating its structure-activity relationships (SAR) to optimize its pharmacological properties.

From a synthetic chemistry perspective, the preparation of CAS 941986-95-4 involves multi-step organic transformations, including acylations and sulfonylation reactions. These processes require precise control to ensure high yield and purity, which are essential for subsequent biological testing. The compound's physicochemical properties, such as solubility and lipophilicity, are also being studied to determine its suitability for various delivery systems, including nanoparticle formulations—a trending area in drug delivery research.

Beyond its pharmaceutical applications, N-(1-propanoyl-1,2,3,4-tetrahydroquinolin-7-yl)propane-2-sulfonamide is being explored in chemical biology as a tool compound to probe biological mechanisms. Its ability to selectively bind to certain proteins makes it valuable for proteomics and signal transduction studies. Furthermore, its potential role in neurodegenerative disease research aligns with current scientific interest in identifying novel therapeutic targets for conditions like Alzheimer's and Parkinson's diseases.

In summary, CAS 941986-95-4 represents a promising candidate in the realm of medicinal chemistry and biotechnology. Its structural complexity and functional versatility position it as a subject of ongoing investigation, with potential implications for personalized medicine and next-generation therapeutics. As research progresses, this compound may emerge as a key player in addressing unmet medical needs, reflecting the dynamic intersection of chemistry and biology in modern science.